1-[2-(Methoxymethyl)-2-methylmorpholin-4-yl]prop-2-en-1-one

• IUPAC Name: 1-[2-(methoxymethyl)-2-methylmorpholin-4-yl]prop-2-en-1-one
• InChI: InChI=1S/C10H17NO3/c1-4-9(12)11-5-6-14-10(2,7-11)8-13-3/h4H,1,5-8H2,2-3H3
• InChI Key: QTPMHEYFKDEKJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CCO1)C(=O)C=C)COC
• Molecular Formula: C10H17NO3
• Molecular Weight: 199.25 g/mol

Description

1-[2-(Methoxymethyl)-2-methylmorpholin-4-yl]prop-2-en-1-one is a chemical compound with a molecular formula of C11H19NO3. It is commonly referred to as MMP or Methylpropiophenone. This compound has been extensively studied in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-[2-(Methoxymethyl)-2-methylmorpholin-4-yl]prop-2-en-1-one is not well understood. However, it is believed to act on the central nervous system by inhibiting the reuptake of certain neurotransmitters such as dopamine and norepinephrine. This results in an increase in the levels of these neurotransmitters in the brain, leading to various physiological and biochemical effects.
Biochemical and Physiological Effects
1-[2-(Methoxymethyl)-2-methylmorpholin-4-yl]prop-2-en-1-one has been shown to have various biochemical and physiological effects. It has been shown to have analgesic effects in animal models of pain. It has also been shown to have anesthetic effects in animal models of anesthesia. Additionally, it has been shown to have sedative effects in animal models of sedation.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-(Methoxymethyl)-2-methylmorpholin-4-yl]prop-2-en-1-one in lab experiments is its relatively simple synthesis method. This makes it a cost-effective starting material for the synthesis of various compounds. However, one limitation is its potential toxicity. It has been shown to have toxic effects in animal models at high doses.

Future Directions

There are several future directions for the study of 1-[2-(Methoxymethyl)-2-methylmorpholin-4-yl]prop-2-en-1-one. One direction is the development of new compounds based on its structure for use as analgesics and anesthetics. Another direction is the study of its potential use as a sedative. Additionally, further research is needed to fully understand its mechanism of action and potential toxicity.

Synthesis Methods

The synthesis of 1-[2-(Methoxymethyl)-2-methylmorpholin-4-yl]prop-2-en-1-one involves the reaction of 2-methyl-4-morpholinyl-2-butanone with formaldehyde and methylamine. The reaction is carried out in the presence of a catalyst such as sodium methoxide or potassium hydroxide. The product is then purified through various techniques such as column chromatography or recrystallization.

Scientific Research Applications

1-[2-(Methoxymethyl)-2-methylmorpholin-4-yl]prop-2-en-1-one has been extensively studied in scientific research due to its potential applications in various fields. It has been used as a starting material for the synthesis of various compounds such as 1-(2-methoxyphenyl)-2-methylaminopropan-1-one and 1-(2-methylphenyl)-2-methylaminopropan-1-one. These compounds have been studied for their potential use as analgesics and anesthetics.